Sodium acetate trihydrate, ACS reagent

• Molecular Formula: C2H10NaO5
• Molecular Weight: 137.09 g/mol
• InChI: InChI=1S/C2H4O2.Na.3H2O/c1-2(3)4;;;;/h1H3,(H,3,4);;3*1H2
• InChIKey: UCRNFUVTKPHVJL-UHFFFAOYSA-N

Sodium Acetate Trihydrate ACS Reagent Grade: Composition and Analytical Baseline

Sodium acetate trihydrate (CH3COONa·3H2O, CAS 6131-90-4) is a hydrated sodium salt of acetic acid. As an ACS reagent grade material, it meets stringent purity and impurity specifications defined by the American Chemical Society Committee on Analytical Reagents [1]. Key physical constants include a molecular weight of 136.08 g/mol, melting point of approximately 58°C where it dissolves in its own water of crystallization, and aqueous solubility of 613 g/L at 20°C . The trihydrate form contains three water molecules per formula unit, resulting in a loss on drying specification of 39.0-40.5% at 130°C, which directly reflects its stoichiometric water content and distinguishes it from the anhydrous form .

Grade ACS reagent grade with stringent impurity specifications for analytical workflows

Form Trihydrate with defined stoichiometric water for precise buffer preparation

Use Context Trace metal-sensitive assays, HPLC, compendial testing, and nucleic acid protocols

• [1] ACS Committee on Analytical Reagents. Reagent Chemicals: Specifications and Procedures for Reagents and Standard-Grade Reference Materials. 11th ed. American Chemical Society; 2021. Sodium Acetate Trihydrate monograph. View Source

Why Substituting Sodium Acetate Trihydrate ACS Grade with Other Acetate Salts or Lower Grades Compromises Analytical Integrity

In-class substitution of sodium acetate trihydrate ACS reagent with technical grade material, anhydrous sodium acetate, or alternative acetate salts (e.g., potassium acetate, ammonium acetate) introduces uncontrolled variables that can invalidate quantitative analytical procedures. Technical grade sodium acetate lacks the impurity limits required for trace metal-sensitive applications, with heavy metal content potentially exceeding ACS limits by an order of magnitude or more . Substituting the trihydrate with anhydrous sodium acetate alters buffer preparation stoichiometry and introduces a different impurity profile, including higher allowable levels of phosphate (≤0.001% vs ≤0.0002% in ACS trihydrate) and chloride (≤0.002% vs ≤0.0005%) that can interfere with enzymatic assays and chromatographic detection . Alternative acetate salts possess different cation-dependent properties that affect buffer pH range, ionic strength, and compatibility with biological systems, precluding simple interchangeability in validated analytical methods .

This product

Sodium acetate trihydrate ACS grade with defined impurity limits and stoichiometric water content

If substituted

Anhydrous ACS grade may introduce higher impurity levels and variable moisture, altering buffer stoichiometry

If substituted

Technical grade or alternative acetate salts lack trace metal limits, risking interference in metal-sensitive assays

Quantitative Evidence for Selecting Sodium Acetate Trihydrate ACS Grade: Comparator-Driven Specifications and Performance Metrics

Trace Metal Impurity Reduction: ACS Trihydrate vs. ACS Anhydrous Sodium Acetate

Sodium acetate trihydrate ACS reagent grade demonstrates lower trace metal impurity limits compared to the anhydrous ACS grade form, which is a critical differentiator for metal-sensitive analytical and biochemical applications. The trihydrate specification limits heavy metals (as Pb) to ≤0.0005% (5 ppm) , whereas the anhydrous ACS grade permits up to ≤0.001% (10 ppm) . Additionally, iron (Fe) is limited to ≤0.0005% (5 ppm) in the trihydrate ACS EMSURE® grade , compared to ≤0.001% (10 ppm) in anhydrous ACS grade , representing a 2-fold improvement in allowable iron contamination. These differences arise from the distinct manufacturing and purification processes for each form, with the trihydrate crystallization step providing additional purification that reduces trace metal carryover.

Heavy metals (Pb) limit

Direct head-to-head

≤0.0005%

vs anhydrous ACS ≤0.001%

Trihydrate Anhydrous

Supports lower metal interference risk in enzyme assays

Data to verify; ACS monograph specifications

Evidence Dimension	Heavy metals (as Pb) impurity limit
Target Compound Data	≤0.0005% (≤5 ppm)
Comparator Or Baseline	Sodium acetate anhydrous ACS grade: ≤0.001% (≤10 ppm)
Quantified Difference	2-fold lower (5 ppm vs 10 ppm)
Conditions	ACS reagent grade specifications per Committee on Analytical Reagents monographs

Why This Matters

Lower trace metal impurities reduce the risk of catalytic interference or enzyme inhibition in metal-sensitive biochemical assays and analytical procedures, directly impacting method reproducibility and detection limits.

Anion Impurity Profile Comparison: ACS Trihydrate vs. ACS Anhydrous Sodium Acetate

The anion impurity profile of sodium acetate trihydrate ACS reagent grade is significantly tighter than that of the anhydrous ACS grade, with specific limits for chloride, phosphate, and sulfate that impact chromatographic and spectrophotometric applications. The trihydrate ACS grade limits chloride to ≤0.001% (and ≤0.0005% for EMSURE® grade), phosphate to ≤5 ppm (≤0.0005%), and sulfate to ≤0.002% [1]. In contrast, the anhydrous ACS grade permits chloride ≤0.002%, phosphate ≤0.001%, and sulfate ≤0.003% . The phosphate specification shows the most pronounced difference: the trihydrate limit (≤5 ppm or ≤0.0005%) is 2- to 5-fold lower than the anhydrous limit (≤0.001%), reducing the risk of phosphate interference in enzymatic assays and nucleic acid precipitation procedures.

Phosphate (PO₄³⁻) limit

Direct head-to-head

≤5 ppm

vs anhydrous ACS ≤0.001% (≤10 ppm)

Trihydrate Anhydrous

Reduces phosphate interference in nucleic acid and enzymatic protocols

JT Baker specification; 2- to 5-fold lower

Evidence Dimension	Phosphate (PO₄³⁻) impurity limit
Target Compound Data	≤5 ppm (≤0.0005%)
Comparator Or Baseline	Sodium acetate anhydrous ACS grade: ≤0.001% (≤10 ppm)
Quantified Difference	2- to 5-fold lower (≤5 ppm vs ≤10 ppm)
Conditions	ACS reagent grade specifications; phosphate measured by spectrophotometric molybdenum blue method

Why This Matters

Tighter phosphate limits reduce the risk of background signal interference in phosphate-sensitive assays and minimize competing ionic effects during nucleic acid precipitation and purification protocols.

• [1] JT Baker (Avantor). Sodium Acetate, Trihydrate, Crystal, BAKER ANALYZED™ ACS Reagent Grade. Product Specification. 2025. View Source

Buffer Preparation Precision: Stoichiometric Advantage of Trihydrate over Anhydrous Form

Sodium acetate trihydrate offers a quantifiable advantage in buffer preparation precision compared to the anhydrous form due to its defined water content and lower hygroscopicity during weighing. The trihydrate has a precisely known water content of 39.0-40.5% loss on drying at 130°C [1], which corresponds stoichiometrically to exactly three water molecules per formula unit. In contrast, anhydrous sodium acetate is highly hygroscopic and can absorb up to 1% moisture during routine handling (loss on drying specification ≤1.0% at 120°C for ACS grade) , introducing variable and unknown water content that affects accurate molar calculations. The trihydrate form also exhibits higher aqueous solubility (613 g/L at 20°C) compared to the anhydrous form (365 g/L at 20°C) , facilitating the preparation of concentrated stock solutions without heating.

Water content stability

Class-level inference

39.0–40.5%

Stoichiometric trihydrate vs anhydrous ≤1.0% variable moisture

Enables accurate buffer molarity without drying or titration

Context-dependent; Scharlab data

Evidence Dimension	Water content stability during handling
Target Compound Data	39.0-40.5% water (stoichiometric; stable)
Comparator Or Baseline	Sodium acetate anhydrous ACS: ≤1.0% variable moisture uptake
Quantified Difference	Known stoichiometric water vs. variable ≤1.0% moisture absorption
Conditions	Gravimetric loss on drying: trihydrate at 130°C; anhydrous at 120°C

Why This Matters

The precisely defined stoichiometric water content of the trihydrate enables accurate buffer molarity calculations without the need for drying or Karl Fischer titration, reducing preparation time and improving inter-laboratory reproducibility.

• [1] Scharlab. Sodium acetate trihydrate, for analysis, ExpertQ®, ACS, ISO, Reag. Ph Eur. Technical Data Sheet. 2025. View Source

UV Absorbance and Optical Clarity: ACS Trihydrate vs. Lower Grade Material

High-purity ACS reagent grade sodium acetate trihydrate demonstrates controlled UV absorbance specifications that are critical for spectrophotometric and fluorescence-based assays. The EMSURE® ACS grade material exhibits UV absorbance limits of Amax ≤0.02 at 254 nm, Amax ≤0.01 at 280 nm, and Amax ≤0.01 at 350 nm . These specifications ensure minimal background interference in UV detection, which is essential for HPLC with UV-Vis detectors and for fluorescence quenching assays. Lower purity grades, such as technical grade sodium acetate, do not carry UV absorbance specifications and may contain organic impurities that absorb in the UV range, potentially interfering with detection of analytes at trace levels.

UV absorbance (254 nm)

Class-level inference

Amax ≤0.02

Technical grade: no specification, variable

Minimizes baseline interference in UV/fluorescence detection

Data to verify; 5% aq, 1 cm path

Evidence Dimension	UV absorbance at 254 nm (5% aqueous solution)
Target Compound Data	Amax ≤0.02
Comparator Or Baseline	Technical grade sodium acetate trihydrate: no specification; variable
Quantified Difference	Defined low absorbance vs. uncontrolled variable
Conditions	5% aqueous solution; 1 cm path length; 254 nm

Why This Matters

The defined low UV absorbance of ACS grade trihydrate ensures minimal baseline interference in UV and fluorescence detection systems, enabling accurate quantification of analytes without the need for buffer background subtraction or purification.

Insoluble Matter and Solution Clarity: ACS Trihydrate vs. Anhydrous ACS

Sodium acetate trihydrate ACS reagent grade demonstrates a lower insoluble matter specification compared to anhydrous ACS grade material. The trihydrate ACS specification limits insoluble matter to ≤0.005% [1], while the anhydrous ACS grade permits up to ≤0.01% insoluble matter . This 2-fold difference in allowable insoluble material directly affects solution clarity and the potential for particulate interference in chromatographic and filtration applications. The lower insoluble matter content of the trihydrate form is attributed to the recrystallization process during manufacturing, which effectively removes particulate contaminants.

Insoluble matter

Direct head-to-head

≤0.005%

vs anhydrous ACS ≤0.01%

Trihydrate Anhydrous

Supports column life and HPLC reproducibility

JT Baker specification; 2-fold lower

Evidence Dimension	Insoluble matter content
Target Compound Data	≤0.005%
Comparator Or Baseline	Sodium acetate anhydrous ACS grade: ≤0.01%
Quantified Difference	2-fold lower (0.005% vs 0.01%)
Conditions	Gravimetric determination after dissolution in water and filtration

Why This Matters

Lower insoluble matter content reduces the need for filtration steps and minimizes the risk of particulate interference in HPLC systems, extending column life and improving chromatographic reproducibility.

• [1] JT Baker (Avantor). Sodium Acetate, Trihydrate, Crystal, BAKER ANALYZED™ ACS Reagent Grade. Product Specification. 2025. View Source

Reducing Substances Content: ACS Trihydrate vs. Anhydrous Form

Sodium acetate trihydrate ACS reagent grade is specified to pass the permanganate reducing substances test with a limit of ≤0.005% (as formic acid) for substances reducing KMnO₄ [1]. The anhydrous ACS grade does not carry a specific quantitative limit for reducing substances in its standard monograph, though it must pass a qualitative test. The presence of reducing impurities can interfere with oxidation-reduction reactions, iodine titrations, and assays involving oxidizing agents, making the defined low limit of the trihydrate grade a critical specification for methods employing redox chemistry.

Reducing substances

Class-level inference

≤0.005%

Anhydrous ACS: qualitative pass only

Preserves accuracy in redox titrations and oxidation-sensitive assays

Scharlab specification; as formic acid

Evidence Dimension	Reducing substances (as HCOOH)
Target Compound Data	≤0.005%
Comparator Or Baseline	Sodium acetate anhydrous ACS grade: passes qualitative test (no quantitative limit)
Quantified Difference	Quantified ≤0.005% vs. unquantified qualitative pass
Conditions	Potassium permanganate reduction test; expressed as formic acid equivalent

Why This Matters

The defined low limit for reducing substances ensures that the reagent will not interfere with redox-based analytical methods, including iodometric titrations and assays employing oxidizing agents, thereby preserving method accuracy.

• [1] Scharlab. Sodium acetate trihydrate, for analysis, ExpertQ®, ACS, ISO, Reag. Ph Eur. Technical Data Sheet. 2025. View Source

Validated Application Scenarios for Sodium Acetate Trihydrate ACS Reagent Grade Based on Quantitative Evidence

Trace Metal-Sensitive Enzymatic Assays and Biochemical Buffer Preparation

The 2-fold lower heavy metal impurity limit of sodium acetate trihydrate ACS grade (≤5 ppm Pb) compared to anhydrous ACS grade (≤10 ppm Pb) makes this reagent the preferred choice for metal-sensitive enzymatic assays. Trace metals such as iron, copper, and lead can inhibit metalloenzymes and interfere with kinase, phosphatase, and nuclease reactions. The defined low iron specification (≤5 ppm Fe in trihydrate vs. ≤10 ppm in anhydrous) [1] further reduces the risk of Fenton chemistry interference in oxidation-sensitive assays. The precisely known stoichiometric water content (39.0-40.5%) enables accurate preparation of acetate buffers (pH range 3.6-5.6) without requiring drying or water content determination, which is essential for reproducible enzymatic reaction conditions and nucleic acid precipitation protocols.

HPLC Mobile Phase Preparation and Chromatographic Analysis

The lower insoluble matter specification of sodium acetate trihydrate ACS grade (≤0.005%) versus anhydrous ACS grade (≤0.01%) reduces the risk of particulate accumulation in HPLC columns and frits, extending column life and maintaining consistent backpressure. The defined low UV absorbance (Amax ≤0.02 at 254 nm, ≤0.01 at 280 nm, ≤0.01 at 350 nm) ensures minimal baseline interference when acetate buffers are used as mobile phase components with UV detection, which is particularly important for trace-level analyte quantification. The tighter phosphate impurity limit (≤5 ppm in trihydrate vs. ≤0.001% in anhydrous) [1] reduces the potential for phosphate-related peak interference in ion chromatography and ion-pairing HPLC methods.

Pharmaceutical Compendial Testing and USP/NF Monograph Compliance

Sodium acetate trihydrate ACS reagent grade meets the reagent specifications for testing USP/NF monographs , making it directly applicable to pharmaceutical quality control and release testing. The combination of defined heavy metal limits (≤5 ppm Pb) , controlled reducing substances content (≤0.005%) [1], and low anion impurities supports compliance with pharmacopoeial methods that require high-purity reagents. The trihydrate form's stable stoichiometric water content ensures accurate buffer preparation for dissolution testing and other compendial procedures, while the defined pH of a 5% solution (7.5-9.2 at 25°C) provides a quality control checkpoint for reagent consistency.

Nucleic Acid Purification and Protein Crystallography

The low phosphate impurity content (≤5 ppm) and low heavy metal specification (≤5 ppm Pb, ≤5 ppm Fe) of sodium acetate trihydrate ACS grade are critical for nucleic acid precipitation and purification protocols, where phosphate can compete with nucleic acid binding and trace metals can catalyze nucleic acid degradation. The defined UV absorbance specifications (Amax ≤0.02 at 254 nm) [1] support accurate quantification of purified nucleic acids by UV spectrophotometry. In protein crystallography, the controlled reducing substances limit (≤0.005%) and low insoluble matter content (≤0.005%) [2] minimize interference with protein folding and crystal nucleation, supporting reproducible crystallization conditions for X-ray diffraction studies.

Application

Selection Property

Validation Focus

Trace metal-sensitive enzymatic assays

Low heavy metal and iron specification

Verify lot-specific trace metal limits

HPLC mobile phase and chromatographic analysis

Low insoluble matter and defined UV absorbance

Confirm UV absorbance and filtration behavior

Pharmaceutical compendial testing

ACS reagent grade with controlled reducing substances

Review monograph compliance and pH specification

Nucleic acid purification and protein crystallography

Low phosphate and controlled UV absorbance

Assess phosphate interference and solution clarity

• [1] JT Baker (Avantor). Sodium Acetate, Trihydrate, Crystal, BAKER ANALYZED™ ACS Reagent Grade. Phosphate specification. 2025. View Source
• [2] Scharlab. Sodium acetate trihydrate, for analysis, ExpertQ®, ACS, ISO, Reag. Ph Eur. Reducing substances specification. 2025. View Source